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Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the dental materials
field.

Introduction: The compressive strength of dental amalgam is a critical predictor of its clinical
longevity and performance. The placement of a lining material between the amalgam and the
tooth structure can influence the overall strength of the restoration. This document provides a
standardized methodology for testing the compressive strength of lined amalgam restorations,
drawing from established standards such as ISO 9917-1 for dental cements and ANSI/ADA
Specification No. 1 for dental amalgam. The protocols outlined here are intended to ensure
reproducibility and comparability of data across different studies and materials.

Experimental Protocols
Protocol 1: Specimen Preparation

This protocol details the fabrication of cylindrical specimens for compressive strength testing.
Materials and Equipment:
o High-copper dental amalgam alloy (e.g., Tytin)

e Lining material (e.g., glass ionomer cement, resin-modified glass ionomer, adhesive resin
liner)
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e Cylindrical Teflon or stainless steel mold (typically 4 mm in diameter and 6 mm or 8 mm in
height)

o Dental amalgamator

e Hand condensation instruments or mechanical condenser

e Microbalance

o Calipers

 Incubator capable of maintaining 37°C and 100% humidity

e Deionized water

Procedure:

o Mold Preparation: Ensure the cylindrical mold is clean and free of any debris. For lined
specimens, apply the lining material to the internal surface of the mold according to the
manufacturer's instructions. The liner thickness should be controlled and consistent across
all samples. For unlined control specimens, the mold will remain uncoated.

e Amalgam Trituration: Dispense the pre-capsulated amalgam alloy and mercury according to
the manufacturer's instructions. Triturate the amalgam using a dental amalgamator for the
time specified by the manufacturer.

» Amalgam Condensation: Immediately after trituration, transfer the amalgam mix to the
prepared mold in increments. Condense each increment using a hand condenser with
consistent pressure or a mechanical condenser to ensure a dense, void-free specimen.[1]
Overfill the mold slightly to allow for trimming.

o Specimen Finishing: Carefully carve the excess amalgam from the top and bottom surfaces
of the specimen to ensure flat and parallel ends.

e Specimen Ejection: After the initial set of the amalgam (approximately 10 minutes), carefully
eject the specimen from the mold.
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e Specimen Storage: Immediately transfer the prepared specimens to an incubator set at 37°C
and 100% humidity.[2] Store the specimens for the designated time periods before testing
(e.g., 1 hour, 24 hours, 7 days).[1] For tests requiring immersion, store the specimens in
deionized water at 37°C.[2][3]

Protocol 2: Compressive Strength Testing

This protocol describes the procedure for measuring the compressive strength of the prepared
specimens.

Materials and Equipment:

o Universal Testing Machine (e.g., Instron)
o Compression platens

o Calipers

Procedure:

e Specimen Measurement: Prior to testing, remove the specimens from the incubator or water
bath and measure the diameter and height of each cylinder using calipers. Record these
dimensions.

e Machine Setup: Position the specimen vertically between the compression platens of the
Universal Testing Machine.[2] Ensure the specimen is centered on the lower platen.

o Load Application: Apply a compressive load along the longitudinal axis of the specimen at a
constant crosshead speed. A typical crosshead speed for this test is 0.75 mm/min or 1
mm/min.[2][4][5]

» Data Acquisition: Record the maximum load (in Newtons) applied before the specimen
fractures.

o Compressive Strength Calculation: Calculate the compressive strength in Megapascals
(MPa) using the following formula:

Compressive Strength (MPa) = 4P / (11D?)
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Where:

o P is the maximum load at fracture in Newtons (N)

o 1T is the mathematical constant pi (=3.14159)

o D is the diameter of the specimen in millimeters (mm)

Data Presentation

The following tables summarize quantitative data on the compressive strength of dental

amalgam and various lining materials from published studies.

Table 1. ANSI/ADA Standard No. 1 Physical Properties of Dental Amalgam

Property

Requirement

Creep (%)

Maximum 1.0

Dimensional Change (%)

-0.1510 0.20

Compressive Strength (MPa) - Min. after 1 hr 80

Compressive Strength (MPa) - Min. after 24 hrs 300

Table 2: Compressive Strength of Various Pulp Capping and Lining Materials[2]

Compressive Strength .
Compressive Strength

Material (MPa) - Immediately after
. (MPa) - After 24 hours
setting
Calcimol LC 110.3+12.1 125.6 £ 15.3
Activa Bioactive Liner 95.4+£10.8 112.7 +13.9
TheraCal LC 88.2£9.7 1054 +11.2
Vitrebond 75.6 +£85 92.3+10.1
Dycal 251+4.2 389+5.6
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Table 3: Effect of Adhesive Liners on the Compressive Strength of High-Copper Amalgam
(Tytin)[1]

L. . Compressive Compressive Compressive
Lining Condensation
. Strength (MPa) Strength (MPa) Strength (MPa)
Condition Method
- 1 hour - 24 hours - 7 days
Unlined Dead-loading - - 480.1 £ 35.2
Panavia EX Dead-loading - - 465.3+41.8
Amalgambond Dead-loading - - 475.9 £ 38.9
] Hand-
Unlined ) 1452 +18.9 425.1 + 30.1 450.7 + 28.7
condensing
Hand-
Panavia EX ) 110.8 £ 154 380.4 + 25.6 415.3 £ 33.2*%
condensing
Hand-
Amalgambond ) 138.9 £ 20.1 418.7 £ 29.5 445.8 + 31.9
condensing

*Indicates a statistically significant reduction in strength compared to the unlined, hand-
condensed group (P < 0.05).[1]

Visualizations
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Caption: Workflow for compressive strength testing of lined amalgam.
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Caption: Influence of lining material on overall compressive strength.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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